Cas no 2060051-86-5 ((7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine)

• Product Name: (7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine
• CAS No: 2060051-86-5
• MF: C₁₀H₇BrF₂N₂
• MW: 273.076788187027
• MDL: MFCD30477865
• CID: 5193390
• PubChem ID: 125425924
• Update Time: 2025-10-23

(7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanamine, 7-bromo-5,6-difluoro-
• (7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine

• MDL： MFCD30477865
• Inchi： 1S/C10H7BrF2N2/c11-7-3-6-5(9(12)10(7)13)1-2-15-8(6)4-14/h1-3H,4,14H2
• InChI Key： BKZKWQSWFCGCGN-UHFFFAOYSA-N
• SMILES： C1(CN)C2=C(C(F)=C(F)C(Br)=C2)C=CN=1

Additional information on (7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine

Recent Advances in the Study of (7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine (CAS: 2060051-86-5)

The compound (7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine (CAS: 2060051-86-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent studies have demonstrated that (7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine serves as a versatile scaffold for the design of novel kinase inhibitors. Its unique structural features, including the bromo and difluoro substitutions, contribute to its high binding affinity and selectivity towards specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against certain cancer-related kinases, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, (7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine has shown promise in the development of central nervous system (CNS) therapeutics. A recent preclinical study highlighted its ability to modulate neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in CNS-related conditions.

The synthesis and optimization of (7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine have also been a focus of recent research. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to improve the yield and purity of this compound. These advancements are critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising findings, challenges remain in the clinical translation of (7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research efforts are focused on overcoming these hurdles to unlock the full therapeutic potential of this compound.

In conclusion, (7-bromo-5,6-difluoroisoquinolin-1-yl)methanamine (CAS: 2060051-86-5) represents a promising candidate for drug development, with applications spanning oncology and neurology. Continued research and collaboration across disciplines will be essential to fully realize its potential and bring novel therapies to patients.